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Compound of Interest

Compound Name: Sodium pangamate

Cat. No.: B10753156

The landscape of pangamate (also known as "Vitamin B15") research is fraught with conflicting
findings, ambiguous terminology, and a lack of standardized methodology. This technical
support center is designed to equip researchers, scientists, and drug development
professionals with the necessary information to critically evaluate existing literature and design
future studies with greater rigor.

Frequently Asked Questions (FAQs)

Q1: What is the precise chemical identity of pangamic acid?

Al: A significant challenge in pangamate research is the lack of a single, universally accepted
chemical structure for "pangamic acid” or "Vitamin B15".[1][2][3][4] Products marketed under
this name have been shown to contain a variety of substances, often in combination. This
chemical ambiguity is a primary source of conflicting results in the literature.

Q2: Why do different studies on pangamate report contradictory outcomes?
A2: The conflicting outcomes in pangamate literature can be attributed to several factors:

» Variable Composition of Test Materials: As the chemical identity of "pangamate” is not
standardized, researchers in different studies have likely investigated entirely different
compounds.[1]
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» Lack of Rigorous Controls: Much of the early research, particularly from the former Soviet
Union, has been criticized for being anecdotal and lacking the robust controls of modern
clinical trials.[1][5]

o Publication Bias: Positive results may have been more likely to be published, creating a
skewed perception of efficacy.

Q3: Are there any established signaling pathways for pangamate?

A3: Due to the inconsistent chemical nature of "pangamate,” no definitive signaling pathways
have been scientifically validated. While some literature suggests mechanisms related to
improved oxygen utilization and transmethylation, these hypotheses are not substantiated by
rigorous, reproducible evidence.[5] The claimed pathways are often speculative and tied to the
purported effects of individual components found in various "pangamate” formulations, such as
dimethylglycine (DMG).

Q4: What are the primary safety concerns associated with pangamate?

A4: Safety is a major concern. Some formulations sold as "pangamic acid" have been found to
contain diisopropylamine dichloroacetate and diisopropylamine, which have shown mutagenic
properties in the Ames test, indicating a potential cancer risk.[1][6][7] The U.S. Food and Drug
Administration (FDA) considers pangamic acid and its products unsafe for use as a food or
drug.[2][4]

Q5: What is the current regulatory status of pangamate?

A5: The FDA does not recognize pangamic acid as a vitamin or a legitimate dietary
supplement.[1][5] It is classified as an unsafe food additive, and its importation and interstate
shipment are restricted.[4] Similarly, its distribution is prohibited in Canada.[1]

Troubleshooting Experimental Discrepancies

Issue: Your experimental results with a "pangamate” compound are inconsistent with published
data.

Troubleshooting Steps:
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» Verify the Chemical Composition: The first and most critical step is to determine the exact
chemical composition of the "pangamate” you are using. Analytical techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry should be
employed. As one analysis of a sample provided by the original promoters of "pangamic
acid" in the 1950s revealed it to be only lactose, verifying the substance is paramount.[1]

e Source and Lot-to-Lot Variability: If possible, obtain the certificate of analysis for your
compound. Be aware that different suppliers and even different lots from the same supplier
may have varying compositions.

o Re-evaluate the Cited Literature: Critically assess the methodology of the study you are
trying to replicate. Pay close attention to their description of the "pangamate” used. If the
chemical identity is not clearly defined, the results cannot be reliably compared.

o Control for Individual Components: If your "pangamate” is a mixture (e.g., dimethylglycine
and calcium gluconate), design experiments to test each component individually to
understand their specific effects.

Data Presentation: Deconstructing "Pangamate™

Given the ill-defined nature of pangamate, a quantitative summary of conflicting results is
challenging. Instead, the following table summarizes the various chemical identities that have
been attributed to "pangamic acid" or "Vitamin B15".
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Attributed Chemical Noted In
) Key Components ) Reference
Name/Mixture Literature/Products
The originally
D- patented, but never
gluconodimethylamino  successfully Krebs, 1951 [1]

acetic acid

synthesized,

compound.

Dimethylglycine
(DMG) with Calcium

Gluconate

A common mixture
sold as calcium

pangamate.

Russian research,
various commercial

products.

[3][5]

Diisopropylamine

Dichloroacetate

A component found in
some "pangamate”
formulations.

Commercial products.

[1](7]

Lactose

Found in a sample
provided by a co-
worker of the original

promoters.

Analysis of an early

sample.

[1]

Various mixtures

Often containing

dimethylamine.

Attempts to
synthesize the original

1951 compound.

[1]

The following table presents a simplified overview of a study that found no significant effect of a
specific pangamate formulation on athletic performance, contrasting with the anecdotal claims
of enhanced endurance.
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Pangamat Pangamat Placebo Placebo

e Group e Group Group Group
Study

(Pre- (Post- (Pre- (Post- P-value Reference
Parameter

Treatment  Treatment Treatment Treatment

) ) ) )
Maximal
Heart Rate 183 181 194 194 > 0.05 [8]
(bpm)
Treadmill

_ _ 16.99 17.21 16.49 16.83 > 0.05 [8]

Time (min)
Post-test
Glucose 132.13 138.88 133.38 139.13 >0.05 [8]
(mg%)
Post-test
Lactate 64.63 70.88 76.13 66.58 >0.05 [8]
(mg%)

Experimental Protocols

Due to the lack of standardized and validated protocols in pangamate research, this section will
instead provide a recommended workflow for any new investigation into a purported
"pangamate” compound.

Click to download full resolution via product page

Caption: Recommended workflow for rigorous investigation of "pangamate” compounds.
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Visualizing the Ambiguity

The following diagram illustrates the logical problem at the core of pangamate research: the
undefined nature of the primary substance.

Caption: The undefined nature of "pangamate" leads to conflicting research outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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